![molecular formula C14H11BrF2O2 B3175134 5-Bromo-1,2-difluoro-3-(4-methoxy-benzyloxy)-benzene CAS No. 956034-23-4](/img/structure/B3175134.png)
5-Bromo-1,2-difluoro-3-(4-methoxy-benzyloxy)-benzene
Overview
Description
5-Bromo-1,2-difluoro-3-(4-methoxy-benzyloxy)-benzene (5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene) is a type of fluorinated aromatic compound which has been used in various scientific research applications. It is a white crystalline solid with a melting point of about 160°C and a boiling point of about 270°C. 5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene is a highly reactive compound and is used in a variety of chemical synthesis methods.
Scientific Research Applications
5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various fluorinated compounds. It has also been used as a fluorescent label for the detection of proteins and nucleic acids. In addition, 5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene has been used as a catalyst in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene is not well understood. However, it is believed that the compound acts as a Lewis acid, which can react with other molecules to form new compounds. This reaction is believed to be responsible for the fluorescence of the compound, as well as its ability to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene are not well understood. However, the compound has been shown to be non-toxic in animal studies. In addition, the compound has been shown to have low mutagenic potential and is not believed to be carcinogenic.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene in lab experiments is its relatively low cost. In addition, the compound is relatively easy to synthesize and is highly reactive, making it useful for a variety of applications. However, the compound is also highly volatile and can easily be lost during experiments.
Future Directions
Given the various applications of 5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene, there are many potential future directions for research. For example, further studies could be conducted to better understand the compound’s mechanism of action and its biochemical and physiological effects. In addition, the compound could be used in the synthesis of new fluorinated compounds, or it could be used as a fluorescent label for the detection of proteins and nucleic acids. Finally, further research could be conducted to explore the potential use of 5-Br-1,2-Difluoro-3-(4-MeO-benzyloxy)-benzene as a catalyst in the synthesis of organic compounds.
properties
IUPAC Name |
5-bromo-1,2-difluoro-3-[(4-methoxyphenyl)methoxy]benzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrF2O2/c1-18-11-4-2-9(3-5-11)8-19-13-7-10(15)6-12(16)14(13)17/h2-7H,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPDBABDISFJOTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC2=C(C(=CC(=C2)Br)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrF2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801199599 | |
Record name | 5-Bromo-1,2-difluoro-3-[(4-methoxyphenyl)methoxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801199599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1,2-difluoro-3-(4-methoxy-benzyloxy)-benzene | |
CAS RN |
956034-23-4 | |
Record name | 5-Bromo-1,2-difluoro-3-[(4-methoxyphenyl)methoxy]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=956034-23-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-1,2-difluoro-3-[(4-methoxyphenyl)methoxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801199599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.